3-Fluoro-2-methoxy-5-nitroaniline
Overview
Description
3-Fluoro-2-methoxy-5-nitroaniline is a solid compound with a molecular formula of C7H7FN2O3 and a molecular weight of 186.14 g/mol . It exhibits aromatic behavior due to the presence of the benzene ring .
Synthesis Analysis
The synthesis of anilines like 3-Fluoro-2-methoxy-5-nitroaniline often involves reactions such as direct nucleophilic substitution, nitroarene reduction, and reactions through aryne intermediates .Molecular Structure Analysis
The structure of 3-Fluoro-2-methoxy-5-nitroaniline consists of a benzene ring with a fluorine atom, a methoxy group, and a nitro group attached at different positions .Chemical Reactions Analysis
This compound can undergo various types of reactions, including substitution and reduction reactions .Physical And Chemical Properties Analysis
3-Fluoro-2-methoxy-5-nitroaniline is sparingly soluble in water but dissolves well in organic solvents like ethanol and acetone . It has a pale yellow color .Scientific Research Applications
Organic Synthesis
“3-Fluoro-2-methoxy-5-nitroaniline” can be used as an intermediate in organic synthesis due to its unique structure. It contains both electron-donating (methoxy) and electron-withdrawing (fluoro and nitro) groups, which makes it a versatile compound for applications in organic synthesis .
Medicinal Chemistry
This compound can play a crucial role in medicinal chemistry. For instance, a similar compound, “4-Fluoro-2-Methoxy-5-nitroaniline”, serves as a key intermediate in the synthesis of Mereletinib, a potent inhibitor of mutant BRAFV600E kinase used in cancer treatment .
Dye Synthesis
Analogous compounds like “2-Methoxy-5-nitroaniline” have been used in the synthesis of disazo disperse dyes, which are used for the dyeing of polyester fibre . It’s plausible that “3-Fluoro-2-methoxy-5-nitroaniline” could have similar applications.
Material Science
The nitro group in the compound can undergo various types of reactions, including reduction reactions . This property could potentially be exploited in material science for the development of new materials.
Safety and Handling
While not a direct application, it’s important to note that handling of “3-Fluoro-2-methoxy-5-nitroaniline” requires proper safety measures due to its potential toxicity .
Mechanism of Action
Target of Action
It’s structurally similar compound, 4-fluoro-2-methoxy-5-nitroaniline, plays a crucial role in the synthesis of mereletinib , a potent inhibitor of mutant BRAFV600E kinase . This kinase is a protein that sends signals in cells and is involved in cell growth .
Mode of Action
In the synthesis of compounds like mereletinib, similar compounds undergo a series of chemical reactions to introduce specific functional groups, enabling the subsequent formation of the desired molecular structure .
Biochemical Pathways
In the synthesis of mereletinib, the nitro group on the similar compound 4-fluoro-2-methoxy-5-nitroaniline is selectively modified to yield the necessary chemical scaffold .
Result of Action
Similar compounds play a key role in the synthesis of drugs like mereletinib, which inhibit mutant brafv600e kinase, affecting cell growth .
Safety and Hazards
This compound is considered hazardous and can cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid dust formation, avoid breathing mist, gas or vapors, and avoid contact with skin and eyes .
Relevant Papers There are several peer-reviewed papers and technical documents related to 3-Fluoro-2-methoxy-5-nitroaniline . These documents can provide more detailed and specific information about this compound.
properties
IUPAC Name |
3-fluoro-2-methoxy-5-nitroaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7FN2O3/c1-13-7-5(8)2-4(10(11)12)3-6(7)9/h2-3H,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MBLXUSZWFUEGSB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1F)[N+](=O)[O-])N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7FN2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Fluoro-2-methoxy-5-nitroaniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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